Flufenoxuron
Flufenoxuron
Flufenoxuron is a benzoylurea insecticide, a member of monochlorobenzenes, a member of (trifluoromethyl)benzenes, a member of monofluorobenzenes and a difluorobenzene. It has a role as a mite growth regulator. It is functionally related to a diphenyl ether.
Flufenoxuron is under investigation in clinical trial NCT00922870 (Evaluation of Hemodynamic Effects of Cascade Hemofiltration in Septic Shock).
Flufenoxuron is under investigation in clinical trial NCT00922870 (Evaluation of Hemodynamic Effects of Cascade Hemofiltration in Septic Shock).
Brand Name:
Vulcanchem
CAS No.:
101463-69-8
VCID:
VC20827869
InChI:
InChI=1S/C21H11ClF6N2O3/c22-12-8-10(21(26,27)28)4-7-17(12)33-11-5-6-16(15(25)9-11)29-20(32)30-19(31)18-13(23)2-1-3-14(18)24/h1-9H,(H2,29,30,31,32)
SMILES:
C1=CC(=C(C(=C1)F)C(=O)NC(=O)NC2=C(C=C(C=C2)OC3=C(C=C(C=C3)C(F)(F)F)Cl)F)F
Molecular Formula:
C21H11ClF6N2O3
Molecular Weight:
488.8 g/mol
Flufenoxuron
CAS No.: 101463-69-8
Cat. No.: VC20827869
Molecular Formula: C21H11ClF6N2O3
Molecular Weight: 488.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Flufenoxuron is a benzoylurea insecticide, a member of monochlorobenzenes, a member of (trifluoromethyl)benzenes, a member of monofluorobenzenes and a difluorobenzene. It has a role as a mite growth regulator. It is functionally related to a diphenyl ether. Flufenoxuron is under investigation in clinical trial NCT00922870 (Evaluation of Hemodynamic Effects of Cascade Hemofiltration in Septic Shock). |
|---|---|
| CAS No. | 101463-69-8 |
| Molecular Formula | C21H11ClF6N2O3 |
| Molecular Weight | 488.8 g/mol |
| IUPAC Name | N-[[4-[2-chloro-4-(trifluoromethyl)phenoxy]-2-fluorophenyl]carbamoyl]-2,6-difluorobenzamide |
| Standard InChI | InChI=1S/C21H11ClF6N2O3/c22-12-8-10(21(26,27)28)4-7-17(12)33-11-5-6-16(15(25)9-11)29-20(32)30-19(31)18-13(23)2-1-3-14(18)24/h1-9H,(H2,29,30,31,32) |
| Standard InChI Key | RYLHNOVXKPXDIP-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C(=C1)F)C(=O)NC(=O)NC2=C(C=C(C=C2)OC3=C(C=C(C=C3)C(F)(F)F)Cl)F)F |
| Canonical SMILES | C1=CC(=C(C(=C1)F)C(=O)NC(=O)NC2=C(C=C(C=C2)OC3=C(C=C(C=C3)C(F)(F)F)Cl)F)F |
| Colorform | Colorless crystals White crystalline solid |
| Melting Point | 169-172 °C (decomposes) |
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